Cas no 82104-05-0 (1H-Isoindole-1,3(2H)-dione, 5-bromo-2-(2-naphthalenyl)-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 5-bromo-2-(2-naphthalenyl)-
• CAS No: 82104-05-0
• MF: C₁₈H₁₀BrNO₂
• MW: 352.181503772736
• CID: 697883
• PubChem ID: 13033638

1H-Isoindole-1,3(2H)-dione, 5-bromo-2-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 5-bromo-2-(2-naphthalenyl)-
• 5-bromo-2-naphthalen-2-ylisoindole-1,3-dione
• 82104-05-0
• 5-bromo-2-(naphthalen-2-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• DTXSID80515884
• 5-Bromo-2-(naphthalen-2-yl)-1H-isoindole-1,3(2H)-dione
• 5-bromo-2-(naphthalen-2-yl)isoindoline-1,3-dione

• Inchi： InChI=1S/C18H10BrNO2/c19-13-6-8-15-16(10-13)18(22)20(17(15)21)14-7-5-11-3-1-2-4-12(11)9-14/h1-10H
• InChI Key： JHQYQQALIAOJOR-UHFFFAOYSA-N
• SMILES： C1=CC=C2C=C(C=CC2=C1)N3C(=O)C4=C(C3=O)C=C(C=C4)Br

Computed Properties

• Exact Mass: 350.98949g/mol
• Monoisotopic Mass: 350.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.4Ų